N-(3,4-dimethoxyphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[6-[(4-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C28H26N4O5S2/c1-18-8-10-19(11-9-18)16-32-22-7-5-4-6-21(22)27-25(39(32,34)35)15-29-28(31-27)38-17-26(33)30-20-12-13-23(36-2)24(14-20)37-3/h4-15H,16-17H2,1-3H3,(H,30,33)
• InChI Key: XURBPJYLHXKFLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=CC(=C(C=C5)OC)OC
• Molecular Formula: C28H26N4O5S2
• Molecular Weight: 562.7 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H26N4O5S2 and its molecular weight is 562.66. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory and Analgesic Agents : Research has shown the synthesis of novel heterocyclic compounds derived from specific structural precursors, demonstrating significant anti-inflammatory and analgesic activities. These compounds have been evaluated for their COX-1/COX-2 inhibition capabilities, showcasing potential as therapeutic agents (Abu‐Hashem et al., 2020).

• Antibacterial and Antifungal Activities : Another study focused on the synthesis of novel benzothiazole pyrimidine derivatives, which were screened for their in vitro antibacterial and antifungal activities against various pathogens. This research highlights the potential of structurally similar compounds for use in combating microbial infections (Maddila et al., 2016).

• Antitumor Activity : The synthesis and evaluation of new benzothiazole derivatives bearing different heterocyclic rings for their antitumor activity against human tumor cell lines have been reported. Compounds displaying considerable anticancer activity against specific cancer cell lines were identified, underscoring the significance of structural modification in developing therapeutic agents (Yurttaş et al., 2015).

• Antioxidant Activity : Certain benzothiazole derivatives have been synthesized and evaluated for their antioxidant activities, indicating the potential of these compounds to inactivate reactive chemical species through their antioxidant properties. This suggests a role in mitigating oxidative stress-related pathologies (Cabrera-Pérez et al., 2016).